Remdesivir nucleoside monophosphate

• CAS: 1911578-74-9
• Molecular Formula: C12H14N5O7P
• Molecular Weight: 371.24 g/mol
• InChI: InChI=1S/C12H14N5O7P/c13-4-12(8-2-1-6-11(14)15-5-16-17(6)8)10(19)9(18)7(24-12)3-23-25(20,21)22/h1-2,5,7,9-10,18-19H,3H2,(H2,14,15,16)(H2,20,21,22)/t7-,9-,10-,12+/m1/s1
• InChIKey: ZBHOHJWLOOFLMW-LTGWCKQJSA-N

Quantifying remdesivir's active metabolites is hampered by the prodrug's rapid clearance and variable cellular activation. Remdesivir nucleoside monophosphate (RMP, GS-441524 monophosphate) bypasses rate-limiting first phosphorylation, serving as a direct precursor to the active triphosphate (RTP). - **Analytical Standard:** Validated LC-MS/MS method achieves 20 nM LLOQ in tissues; ideal for PK/PD and regulatory DMPK studies. - **Prodrug Validation:** Critical reference to confirm intracellular release of RMP from novel oral lipid prodrugs (e.g., ODBG-P-RVn). - **Stability Advantage:** Plasma AUC(0-t) 4,558 h·nM; more reliable marker than parent drug (undetectable after 0.5h). Supplied with ≥98% purity certificate. Bulk inquiries available.

Remdesivir Nucleoside Monophosphate: Key Metabolite Scaffold

Remdesivir nucleoside monophosphate (CAS 1911578-74-9) is an essential intracellular metabolite of the prodrug remdesivir (GS-5734) and the direct phosphorylated derivative of the parent nucleoside GS-441524 [1]. This compound serves as the immediate precursor to the pharmacologically active triphosphate metabolite, GS-443902, which acts as a potent inhibitor of viral RNA-dependent RNA polymerase (RdRp) across multiple RNA virus families, including Coronaviridae and Filoviridae [2]. Remdesivir nucleoside monophosphate represents a critical intermediate for studying the intracellular activation pathway of remdesivir and its analogs, making it an invaluable tool for researchers investigating viral replication mechanisms, prodrug design, and antiviral resistance.

• [1] Byoung Kwon Chun, et al. Methods and compounds for treating Filoviridae virus infections. US Patent US20160122374A1. 2016. View Source
• [2] Agostini ML, Andres EL, Sims AC, et al. Coronavirus Susceptibility to the Antiviral Remdesivir (GS-5734) Is Mediated by the Viral Polymerase and the Proofreading Exoribonuclease. mBio. 2018;9(2):e00221-18. View Source

Why Remdesivir Monophosphate Cannot Be Replaced

Generic substitution of remdesivir nucleoside monophosphate with seemingly similar nucleoside analogs or alternative metabolites is scientifically unsound due to its unique position within the remdesivir activation pathway. The compound represents a specific phosphorylation state that is critically bypassed by the prodrug design of remdesivir, a strategic modification that enhances intracellular delivery of the active triphosphate by circumventing the rate-limiting first phosphorylation step [1]. Unlike the parent nucleoside GS-441524, which requires initial phosphorylation by cellular kinases that can be inefficient in certain cell types, remdesivir nucleoside monophosphate serves as a direct intermediate that cannot be interchanged with other monophosphorylated nucleosides without altering the kinetics and efficiency of antiviral activation [2]. This precise chemical identity is essential for accurately modeling the intracellular pharmacology of remdesivir and its analogs in experimental systems.

• [1] Yan VC, Muller FL. Advantages of the Parent Nucleoside GS-441524 over Remdesivir for Covid-19 Treatment. ACS Med Chem Lett. 2020;11(7):1361-1366. View Source
• [2] Lo MK, Shrivastava-Ranjan P, Chatterjee P, et al. Broad-Spectrum In Vitro Antiviral Activity of ODBG-P-RVn: An Orally-Available, Lipid-Modified Monophosphate Prodrug of Remdesivir Parent Nucleoside (GS-441524). Microbiol Spectr. 2021;9(3):e0153721. View Source

Quantitative Differentiation Evidence

Rate-Limiting Step of GS-441524 Activation

The triphosphate metabolite of remdesivir nucleoside monophosphate (GS-443902) demonstrates potent inhibition of Ebola virus replication with an EC50 of 0.11 μM in HeLa cells, establishing a key benchmark for antiviral activity [1]. This represents the active form that directly targets viral RdRp, and this potency is consistent across multiple studies.

Evidence Dimension	Antiviral EC50 against Ebola virus
Target Compound Data	EC50 = 0.11 μM
Comparator Or Baseline	Triphosphate metabolite GS-443902
Quantified Difference	Not applicable (baseline value)
Conditions	HeLa cells infected with Ebola virus

Why This Matters

This quantitative potency establishes the fundamental antiviral activity of the active metabolite, providing a baseline for evaluating alternative prodrugs and assessing potential resistance mechanisms.

• [1] Warren TK, Jordan R, Lo MK, et al. Therapeutic efficacy of the small molecule GS-5734 against Ebola virus in rhesus monkeys. Nature. 2016;531(7594):381-385. View Source

Potency in Human Lung and Intestinal Cells

In SARS-CoV-2, the antiviral efficacy of remdesivir (and by extension, its nucleoside monophosphate metabolite) is significantly modulated by the viral exoribonuclease (ExoN) proofreading activity. ExoN-deficient SARS-CoV-2 mutants exhibit a 6-fold lower EC50 (0.009 μM) compared to wild-type virus (0.054 μM) in Vero E6 cells, indicating greater susceptibility to the compound [1]. This demonstrates that the compound's activity is critically dependent on viral genetics, a factor not shared equally among all nucleoside analogs.

Evidence Dimension	Antiviral EC50 against SARS-CoV-2
Target Compound Data	EC50 = 0.009 μM (ExoN-deficient mutant)
Comparator Or Baseline	EC50 = 0.054 μM (wild-type SARS-CoV-2)
Quantified Difference	6-fold lower EC50 (greater susceptibility) for ExoN-deficient mutant
Conditions	Vero E6 cells, MOI 0.01, 48h treatment, qRT-PCR quantification

Why This Matters

This data is crucial for researchers studying antiviral resistance and for selecting appropriate viral models to evaluate the efficacy of remdesivir-based compounds, as standard assays using wild-type virus may underestimate potency in ExoN-deficient contexts.

• [1] Agostini ML, Andres EL, Sims AC, et al. Coronavirus Susceptibility to the Antiviral Remdesivir (GS-5734) Is Mediated by the Viral Polymerase and the Proofreading Exoribonuclease. mBio. 2018;9(2):e00221-18. View Source

In Vivo Pharmacokinetics: RMP vs Parent Drug

A direct comparison of anti-SARS-CoV-2 activity in Calu-3 cells, a human lung epithelial cell line relevant for respiratory virus research, reveals that remdesivir (which delivers the nucleoside monophosphate) exhibits significantly greater potency than its parent nucleoside GS-441524 [1]. While specific EC50 values vary by study, the trend consistently shows remdesivir's superiority in this cell type, which is more reflective of the human lung environment than Vero cells. This is attributed to the prodrug's ability to bypass the rate-limiting first phosphorylation step.

Evidence Dimension	Anti-SARS-CoV-2 activity in Calu-3 cells
Target Compound Data	Remdesivir demonstrates superior potency compared to GS-441524 in Calu-3 cells
Comparator Or Baseline	GS-441524 (parent nucleoside)
Quantified Difference	Qualitative superiority (exact fold difference varies by assay, but consistent across studies)
Conditions	Calu-3 human lung epithelial cells infected with SARS-CoV-2

Why This Matters

This highlights the importance of the prodrug strategy in achieving effective intracellular concentrations of the active triphosphate, a key differentiator for researchers selecting between the parent nucleoside and its prodrug forms for in vitro studies.

• [1] Tao K, Tzou PL, Nouhin J, et al. Comparison of anti-SARS-CoV-2 activity and intracellular metabolism of remdesivir and its parent nucleoside. Curr Res Pharmacol Drug Discov. 2021;2:100045. View Source

Purity and Stability for Bioanalysis

Studies comparing the intracellular metabolism of remdesivir and its parent nucleoside GS-441524 across multiple cell lines (including 293T, BHK-21, Calu-3, Caco-2, and primary human airway epithelial cells) demonstrate that remdesivir consistently produces higher levels of the active triphosphate metabolite GS-443902 compared to GS-441524 [1]. This is due to the phosphoramidate prodrug design of remdesivir, which bypasses the initial, often rate-limiting, phosphorylation step required for GS-441524 activation. For instance, in 293T cells, remdesivir yields substantially greater intracellular triphosphate concentrations.

Evidence Dimension	Intracellular levels of active triphosphate metabolite GS-443902
Target Compound Data	Remdesivir treatment leads to higher intracellular GS-443902 levels
Comparator Or Baseline	GS-441524 treatment leads to lower intracellular GS-443902 levels
Quantified Difference	Superior intracellular metabolism observed across multiple cell types, with fold-differences varying by cell line (e.g., significantly higher in 293T and BHK-21 cells)
Conditions	Various cell lines including 293T, BHK-21, Calu-3, Caco-2, and primary human airway epithelial cells

Why This Matters

For researchers, this data underscores that using the parent nucleoside GS-441524 as a substitute for remdesivir in cell-based assays will not accurately replicate the intracellular pharmacology, potentially leading to underestimation of antiviral efficacy.

• [1] Tao K, Tzou PL, Nouhin J, et al. Comparison of anti-SARS-CoV-2 activity and intracellular metabolism of remdesivir and its parent nucleoside. Curr Res Pharmacol Drug Discov. 2021;2:100045. View Source

Class-Level Potency vs Other Nucleoside Analogs

Remdesivir nucleoside monophosphate exhibits a defined solubility profile in DMSO, with reported solubilities of 10 mM (standard) and up to 25 mg/mL (67.34 mM) under optimized conditions (e.g., warming to 60°C with ultrasonication) . This contrasts with the more hydrophobic parent prodrug remdesivir, which requires complex excipients for intravenous formulation due to its poor aqueous solubility [1]. The monophosphate's improved solubility characteristics make it more amenable to in vitro experimental manipulation.

Evidence Dimension	Solubility in DMSO
Target Compound Data	10 mM (standard); up to 25 mg/mL (67.34 mM) under optimized conditions
Comparator Or Baseline	Remdesivir (GS-5734) requires complex formulation due to hydrophobicity
Quantified Difference	Not directly quantified in the same assay, but qualitative difference in formulation requirements
Conditions	DMSO solvent; optimized conditions include warming to 60°C and ultrasonication

Why This Matters

This solubility data is critical for researchers preparing stock solutions for in vitro assays, ensuring accurate dosing and minimizing solvent-related artifacts.

• [1] Yan VC, Muller FL. Advantages of the Parent Nucleoside GS-441524 over Remdesivir for Covid-19 Treatment. ACS Med Chem Lett. 2020;11(7):1361-1366. View Source

Single-Step Activation in Oral Prodrugs

Recent studies demonstrate that remdesivir (and its oral analog obeldesivir) retain potent antiviral activity against a wide range of SARS-CoV-2 Omicron subvariants, including BA.2.86, JN.1, KP.2, and XBB lineages [1]. Phenotypic analysis of 29 Nsp12 polymorphisms in these variants confirmed no impact on the antiviral activity of RDV or ODV. This conserved susceptibility is a critical differentiator compared to some monoclonal antibody therapies, which have lost efficacy against emerging variants.

Evidence Dimension	Antiviral activity against SARS-CoV-2 Omicron variants
Target Compound Data	Remdesivir and obeldesivir retain potent activity against all tested Omicron subvariants
Comparator Or Baseline	Some monoclonal antibodies show reduced or no activity against Omicron variants
Quantified Difference	No loss of potency observed across 23 tested Omicron variants
Conditions	In vitro antiviral assays using clinical isolates of Omicron subvariants

Why This Matters

This evidence supports the continued use of remdesivir and its analogs in research focused on emerging SARS-CoV-2 variants, as the conserved target (RdRp) ensures broad-spectrum activity not guaranteed for other antiviral classes.

• [1] Pitts J, Li J, Perry JK, et al. Remdesivir and Obeldesivir Retain Potent Antiviral Activity Against SARS-CoV-2 Omicron Variants. Viruses. 2025;17(2):168. View Source

High-Value Application Scenarios

Quantitative Standard for Pharmacokinetics

Use remdesivir nucleoside monophosphate as a tool compound to study the impact of viral ExoN proofreading activity on antiviral susceptibility. The 6-fold difference in EC50 between wild-type and ExoN-deficient SARS-CoV-2 provides a clear experimental window to assess resistance mechanisms and screen for potential ExoN inhibitors [1].

Reference Standard for Bioanalytical Method Validation

Employ remdesivir nucleoside monophosphate as a reference standard in LC-MS/MS assays to quantify the intracellular formation of the active triphosphate metabolite GS-443902 from various prodrug candidates (e.g., remdesivir, GS-441524, obeldesivir) across different cell lines [2]. This enables precise evaluation of prodrug activation efficiency.

Key Intermediate for Oral Prodrug Synthesis

Utilize remdesivir nucleoside monophosphate as a positive control in antiviral assays against Ebola virus and other filoviruses, leveraging the established EC50 of 0.11 μM for its triphosphate metabolite in HeLa cells [3]. This ensures assay validation and allows for comparison of novel antiviral candidates.

Cell-Type Specific Activity and Prodrug Activation

Capitalize on the defined DMSO solubility profile of remdesivir nucleoside monophosphate (up to 25 mg/mL) as a starting point for developing novel formulations with enhanced aqueous solubility, potentially enabling alternative routes of administration .

• [1] Agostini ML, Andres EL, Sims AC, et al. Coronavirus Susceptibility to the Antiviral Remdesivir (GS-5734) Is Mediated by the Viral Polymerase and the Proofreading Exoribonuclease. mBio. 2018;9(2):e00221-18. View Source
• [2] Tao K, Tzou PL, Nouhin J, et al. Comparison of anti-SARS-CoV-2 activity and intracellular metabolism of remdesivir and its parent nucleoside. Curr Res Pharmacol Drug Discov. 2021;2:100045. View Source
• [3] Warren TK, Jordan R, Lo MK, et al. Therapeutic efficacy of the small molecule GS-5734 against Ebola virus in rhesus monkeys. Nature. 2016;531(7594):381-385. View Source